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Introduction
Ethylenediaminetetraacetic acid (EDTA) is a powerful chelating agent widely utilized in

biological and chemical laboratories to sequester divalent and trivalent metal ions. Its ability to

bind metal ions makes it an essential component in various applications, including the inhibition

of metal-dependent enzymes like DNases and RNases, as a stabilizer in drug formulations,

and in cell culture media. Diammonium EDTA ((NH₄)₂EDTA) serves as an alternative to the

more common disodium EDTA, particularly in applications where the presence of sodium ions

is undesirable.

This document provides a comprehensive protocol for the preparation, sterilization, and

storage of a 0.5 M diammonium EDTA stock solution for laboratory use.

Quantitative Data Summary
The preparation of the stock solution requires precise measurements of the solute and solvent.

The table below summarizes the necessary quantitative data for preparing a 0.5 M solution,

referencing the anhydrous form of diammonium EDTA.
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Parameter Value Notes

Chemical Name
Diammonium

ethylenediaminetetraacetate

Molecular Formula C₁₀H₂₂N₄O₈ Anhydrous[1]

Molecular Weight (MW) 326.30 g/mol Anhydrous[1][2]

Target Molarity 0.5 M

Mass for 1 L 163.15 g
Calculated as (0.5 mol/L) *

(326.30 g/mol ) * (1 L)

Mass for 500 mL 81.58 g Calculated for 0.5 L

Mass for 100 mL 16.32 g Calculated for 0.1 L

Initial pH of Solution ~4.4 - 5.0

The powder will not fully

dissolve until the pH is

adjusted upwards.[2][3]

Final pH 8.0
Standard for most molecular

biology applications.

Note: Commercial diammonium EDTA may be available as a hydrate. Always verify the

molecular weight from the manufacturer's certificate of analysis and adjust the required mass

accordingly.

Experimental Protocol
This protocol details the preparation of 1 liter of 0.5 M Diammonium EDTA, pH 8.0.

1. Materials and Equipment:

Diammonium EDTA powder (MW = 326.30 g/mol )

High-purity, nuclease-free water (e.g., Milli-Q or deionized)

Ammonium hydroxide (NH₄OH) solution, concentrated or 5 M
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2 L beaker

1 L graduated cylinder

Magnetic stirrer and stir bar

Calibrated pH meter

Weighing scale

Spatula and weigh boat

Autoclave or 0.22 µm sterile filter unit

Sterile storage bottles

2. Step-by-Step Methodology:

Measure Water: Pour 800 mL of high-purity water into a 2 L beaker. This initial reduced

volume allows for the addition of a pH-adjusting solution.

Weigh Diammonium EDTA: Accurately weigh 163.15 g of diammonium EDTA powder.

Add Powder to Water: Place the beaker on a magnetic stirrer with a stir bar. Slowly add the

weighed diammonium EDTA powder to the water while stirring. The solution will appear

milky or cloudy, as the EDTA will not dissolve at its initial acidic pH.[2][3]

Adjust pH: While continuously stirring, slowly add ammonium hydroxide (NH₄OH) dropwise

to the suspension. Monitor the pH of the solution using a calibrated pH meter.

Critical Step: Continue adding ammonium hydroxide until the powder completely dissolves

and the pH reaches 8.0. The solution will become clear as the pH approaches this value.

Be patient, as this step can take time.

Note: Using ammonium hydroxide instead of sodium hydroxide (NaOH) is recommended

to avoid introducing sodium ions into the stock solution.
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Final Volume Adjustment: Once the EDTA is fully dissolved and the pH is stable at 8.0,

carefully remove the pH probe and stir bar. Transfer the solution to a 1 L graduated cylinder.

Add high-purity water to bring the final volume to exactly 1 L.

Sterilization:

Autoclaving (Recommended): Transfer the solution into a suitable, autoclave-safe bottle

with a loosened cap and autoclave for 20 minutes at 121°C and 15 psi.

Sterile Filtration: Alternatively, for applications sensitive to autoclaving, pass the solution

through a 0.22 µm sterile filter unit into a sterile final container.

Storage: Store the sterilized 0.5 M diammonium EDTA solution at room temperature.[4] It is

stable for at least one year under these conditions.

Safety and Handling Precautions
Always wear appropriate Personal Protective Equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling diammonium EDTA powder and its solutions.[5][6]

Handle ammonium hydroxide in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for diammonium EDTA before use.[5][7] In case of

eye or skin contact, flush the affected area with copious amounts of water for at least 15

minutes.[5][8]

Fire may produce irritating or poisonous gases.[8][9]

Visual Workflow Diagram
The following diagram illustrates the key steps in the preparation of the 0.5 M diammonium
EDTA stock solution.
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Preparation Workflow: 0.5 M Diammonium EDTA (pH 8.0)

1. Add 800 mL H₂O
to Beaker

3. Combine and Stir
(Solution is Cloudy)

2. Weigh 163.15 g
Diammonium EDTA

4. Adjust pH to 8.0
with NH₄OH

Solution Clears

5. Adjust Final Volume
to 1 L

6. Sterilize
(Autoclave or Filter)

7. Store at
Room Temperature

Click to download full resolution via product page

Caption: Workflow for preparing 0.5 M Diammonium EDTA solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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